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Compound of Interest

Compound Name: Diholmium tricarbonate

Cat. No.: B15348341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diholmium Tricarbonate, focusing on its

fundamental chemical properties, synthesis, and characterization. This document is intended to

serve as a valuable resource for researchers and professionals engaged in materials science,

inorganic chemistry, and drug development.

Molecular Properties
Diholmium tricarbonate typically refers to the anhydrous compound with the chemical formula

Ho₂(CO₃)₃. A hydrated form also exists. The molecular weights of both the anhydrous and a

hydrated form are summarized below.

Compound Chemical Formula Molar Mass ( g/mol )

Diholmium Tricarbonate

(Anhydrous)
Ho₂(CO₃)₃ 509.88

Holmium(III) Carbonate

Hydrate
C₃H₂Ho₂O₁₀ 527.90[1]

Calculation of Molecular Weight (Anhydrous):

The molecular weight of anhydrous Diholmium tricarbonate (Ho₂(CO₃)₃) is calculated using

the atomic weights of its constituent elements:
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Holmium (Ho): 164.93 g/mol

Carbon (C): 12.01 g/mol

Oxygen (O): 16.00 g/mol

Calculation: (2 * 164.93) + (3 * 12.01) + (9 * 16.00) = 329.86 + 36.03 + 144.00 = 509.88 g/mol

Synthesis and Experimental Protocols
A common method for the synthesis of crystalline hydrated holmium carbonate is through

precipitation.[1]

Synthesis of Hydrated Holmium Carbonate
Objective: To synthesize crystalline hydrated holmium carbonate using ammonium bicarbonate

as a precipitant.[1]

Materials:

0.1 M Holmium Chloride (HoCl₃) solution

0.3 M Ammonium Bicarbonate (NH₄HCO₃) solution

Deionized water

Procedure:

To 50 mL of a constantly stirred 0.1 M holmium chloride solution in a beaker, add 50 mL of

0.3 M aqueous ammonium bicarbonate at 25°C.[1]

Observe the formation of a precipitate and the evolution of gas bubbles.[1]

Maintain the solution at 25°C for one week to allow for complete precipitation and

crystallization.[1]

Filter the resulting precipitate.

Wash the precipitate repeatedly with deionized water.[1]
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Air-dry the final product.[1]

Synthesis Workflow

Start: Holmium Chloride Solution

Mixing & Precipitation
(25°C)

Ammonium Bicarbonate Solution

Aging
(1 week at 25°C) Filtration Washing with DI Water Air Drying Final Product:

Hydrated Holmium Carbonate

Click to download full resolution via product page

Synthesis of Hydrated Holmium Carbonate.

Characterization Techniques
The synthesized hydrated holmium carbonate can be characterized using various analytical

techniques to determine its structure, morphology, and thermal properties.[1]
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Technique Purpose

X-Ray Diffraction (XRD)

To determine the crystalline structure of the

compound. The structures are reported to be

closely related to tengerite-type rare earth

carbonates.[1]

Scanning Electron Microscopy (SEM)

To observe the morphology of the precipitate,

which typically consists of spherical aggregates

of crystallites.[1]

Thermogravimetric Analysis (TGA)

To investigate the thermal decomposition

process of the holmium carbonate to its oxide

form.[1]

Infrared (IR) Spectroscopy

To identify the functional groups present. For

hydrated holmium carbonate, IR data indicates

the presence of two different carbonate groups

(bidentate and unidentate).[1]

Thermal Decomposition
Thermogravimetric analysis reveals that the thermal decomposition of hydrated holmium

carbonate to holmium oxide does not proceed through any stable intermediates.[1] The

decomposition process involves the loss of water and carbon dioxide upon heating.
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Thermal Decomposition Pathway

Hydrated Holmium Carbonate
Ho₂(CO₃)₃·nH₂O

Heating (Δ)

Holmium Oxide
Ho₂O₃

H₂O(g) + CO₂(g)

Click to download full resolution via product page

Thermal Decomposition of Hydrated Holmium Carbonate.

Applications in Drug Development and Biological
Systems
While specific signaling pathways for diholmium tricarbonate are not well-documented,

holmium and its compounds have garnered interest in biomedical applications. Trivalent

holmium ions exhibit fluorescent properties that are utilized in certain laser and glass-colorant

applications.[2]

Holmium plays no known biological role in humans, but its salts have been observed to

stimulate metabolism.[2] It is important to note that large amounts of holmium salts can cause

severe damage if inhaled, consumed, or injected, and the long-term biological effects are not

fully understood.[2]

The radioactive isotope, holmium-166, is particularly notable for its use in internal radiotherapy

for the treatment of various cancers, including liver malignancies.[3][4] This is often

administered in the form of holmium-166 labeled microspheres.[3][4]

Conclusion
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Diholmium tricarbonate is a rare earth carbonate that can be synthesized in a hydrated

crystalline form through a straightforward precipitation method. Its characterization relies on

standard analytical techniques that confirm its structure and thermal behavior. While direct

applications and biological signaling pathways of diholmium tricarbonate are areas requiring

further research, the broader field of holmium compounds shows significant promise,

particularly in the medical application of its radioactive isotopes for cancer therapy. This guide

provides a foundational understanding for researchers looking to explore the properties and

potential applications of this and related rare earth materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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